3-(Ethylamino)-8-fluoro-1,2,3,4-tetrahydrocarbazole

• Molecular Formula: C14H17FN2
• Molecular Weight: 232.30 g/mol
• IUPAC Name: N-ethyl-8-fluoro-2,3,4,9-tetrahydro-1H-carbazol-3-amine
• InChI: InChI=1S/C14H17FN2/c1-2-16-9-6-7-13-11(8-9)10-4-3-5-12(15)14(10)17-13/h3-5,9,16-17H,2,6-8H2,1H3
• InChI Key: BQHRQIQLWFRLMF-UHFFFAOYSA-N
• Canonical SMILES: CCNC1CCC2=C(C1)C3=C(N2)C(=CC=C3)F

Description

3-(Ethylamino)-8-fluoro-1,2,3,4-tetrahydrocarbazole is a useful research compound. Its molecular formula is C14H17FN2 and its molecular weight is 232.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(Ethylamino)-8-fluoro-1,2,3,4-tetrahydrocarbazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(Ethylamino)-8-fluoro-1,2,3,4-tetrahydrocarbazole including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Following a reductive procedure similar to that described in Example 260 but substituting for 3-(N-methylbenzamido)-6,8-difluoro-1,2,3,4-tetrahydrocarbazole an equivalent amount of 3-acetamido-8-fluoro-1,2,3,4-tetrahydrocarbazole there can be obtained 3-(ethylamino)-8-fluoro-1,2,3,4-tetrahydrocarbazole.

Synthesis routes and methods II

Procedure details

Following a reductive procedure similar to that described in Example 260 but substituting for 3-(N-methylbenzamido-6,8-difluoro-1,2,3,4-tetrahydrocarbazole an equivalent amount of 3-acetamido-8-fluoro-1,2,3,4-tetrahydrocarbazole there can be obtained 3-(ethylamino)-8-fluoro-1,2,3,4-tetrahydrocarbazole.

Synthesis routes and methods III

Procedure details

3-Acetamido-8-fluoro-1,2,3,4-tetrahydrocarbazole -- A solution of 7.8 g. of 4-acetamidocyclohexanone and 8.1 g. of 2-fluorophenylhydrazine hydrochloride in 75 ml. of absolute ethyl alcohol and 25 ml. of 5-N hydrogen chloride in absolute ethyl alcohol was heated under reflux for two hours, cooled, filtered, and the filtrate was evaporated to dryness. The residue was dissolved in chloroform and adsorbed on a column of aluminum oxide. Dilution with ether yielded first a small amount of side-product followed by the desired product which was recrystallized by dissolving in methyl alcohol, adding toluene, and evaporation of the methyl alcohol, to give 10.5 g. of 3-acetamido-8-fluoro-1,2,3,4-tetrahydrocarbazole, m.p. 202°-204°C.